(3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate
Overview
Description
(3-Fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate (FCMMS) is an organic compound that has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a versatile compound that has a wide range of applications and is used in many laboratory experiments.
Scientific Research Applications
(3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a versatile compound that has a wide range of applications and is used in many laboratory experiments. (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate has been used in studies of the biochemical properties of proteins, such as the binding of ligands to proteins and the enzymatic activity of proteins. It has also been used to study the physiological effects of drugs and other compounds on cells and tissues.
Mechanism of Action
The mechanism of action of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate is not yet fully understood. However, it is believed that the compound interacts with proteins and enzymes in a manner similar to other sulfonates. The exact mechanism of action is still under investigation.
Biochemical and Physiological Effects
(3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzymatic activity of proteins, as well as binding to ligands and proteins. It has also been shown to have an effect on the cell membrane, increasing its permeability and allowing for the passage of molecules. In addition, (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate has been shown to have an effect on the metabolism of cells, as well as their growth and development.
Advantages and Limitations for Laboratory Experiments
The use of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize in high yields and purity. It is also a versatile compound, with a wide range of applications. However, there are some limitations to the use of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in laboratory experiments. It is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, it is not always easy to control the concentration of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in laboratory experiments.
Future Directions
There are several potential future directions for the use of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in scientific research. One potential direction is to further investigate the mechanism of action of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate, in order to better understand its effects on proteins and enzymes. Another potential direction is to explore the potential applications of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in drug development, as it has already been shown to have an effect on the metabolism of cells. Finally, further research could be done on the use of (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate in laboratory experiments, in order to develop more efficient and accurate methods for controlling its concentration.
Synthesis Methods
(3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate is synthesized by the reaction of 4-methylbenzene-1-sulfonate with 3-fluorocyclobutene in dichloromethane. The reaction is catalyzed by a Lewis acid, such as boron trifluoride etherate. The reaction yields the desired product in high yield and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-fluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate involves the reaction of 4-methylbenzene-1-sulfonyl chloride with (3-fluorocyclobutyl)methanol in the presence of a base to form the desired product.", "Starting Materials": [ "(3-fluorocyclobutyl)methanol", "4-methylbenzene-1-sulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add (3-fluorocyclobutyl)methanol to a reaction flask", "Add base to the reaction flask", "Add 4-methylbenzene-1-sulfonyl chloride to the reaction flask dropwise while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2751615-83-3 |
Molecular Formula |
C12H15FO3S |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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